Cas no 2199908-39-7 (N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)-3-(3-methylphenyl)propanamide)

• Product Name: N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)-3-(3-methylphenyl)propanamide
• CAS No: 2199908-39-7
• MF: C₂₁H₂₆N₆O
• MW: 378.470743656158
• CID: 5469733
• Update Time: 2025-05-20

N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)-3-(3-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl)-3-(m-tolyl)propanamide
• 3-(3-methylphenyl)-N-[1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl]propanamide
• N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)-3-(3-methylphenyl)propanamide

• Inchi： 1S/C21H26N6O/c1-15-4-3-5-17(14-15)6-7-19(28)23-18-8-11-26(12-9-18)20-21-25-24-16(2)27(21)13-10-22-20/h3-5,10,13-14,18H,6-9,11-12H2,1-2H3,(H,23,28)
• InChI Key： UKZAUAJRJCGADZ-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=C(C)C=1)NC1CCN(C2C3=NN=C(C)N3C=CN=2)CC1

Computed Properties

• Exact Mass: 378.21680947 g/mol
• Monoisotopic Mass: 378.21680947 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.4
• Molecular Weight: 378.5

Additional information on N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)-3-(3-methylphenyl)propanamide

Comprehensive Overview of N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)-3-(3-methylphenyl)propanamide (CAS No. 2199908-39-7)

The compound N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)-3-(3-methylphenyl)propanamide (CAS No. 2199908-39-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolopyrazine core coupled with a piperidine moiety and a 3-methylphenyl propanamide side chain, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

In recent years, the demand for novel compounds like N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)-3-(3-methylphenyl)propanamide has surged due to the growing focus on precision medicine and targeted therapies. This compound's CAS No. 2199908-39-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural complexity and potential bioactivity align with current trends in drug discovery, where multi-targeted approaches are increasingly favored over traditional single-target strategies.

One of the most intriguing aspects of this compound is its triazolopyrazine scaffold, a heterocyclic system known for its versatility in medicinal chemistry. The incorporation of a piperidine ring enhances its pharmacokinetic properties, potentially improving bioavailability and tissue penetration. Meanwhile, the 3-methylphenyl propanamide group may contribute to selective binding interactions with specific protein targets. Such features make CAS No. 2199908-39-7 a subject of intense study in both academic and industrial settings.

The synthesis of N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)-3-(3-methylphenyl)propanamide involves sophisticated organic chemistry techniques, including multi-step reactions and purification processes. Researchers often explore its derivatives to optimize efficacy and reduce potential side effects. This iterative approach is crucial in modern drug development, where computational modeling and high-throughput screening play pivotal roles in identifying lead compounds.

From a therapeutic perspective, CAS No. 2199908-39-7 has shown promise in preclinical studies for its ability to interact with enzymes and receptors involved in cellular signaling. Its mechanism of action is under investigation, but early data suggest it may influence pathways related to inflammation, neurodegeneration, or metabolic disorders. These findings align with current healthcare priorities, such as addressing chronic diseases and aging-related conditions.

The compound's nomenclature, N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)-3-(3-methylphenyl)propanamide, reflects its intricate chemical architecture. For researchers, understanding its structure-activity relationship (SAR) is essential for designing analogs with improved properties. Keywords like triazolopyrazine derivatives, piperidine-based compounds, and propanamide bioactivity are commonly associated with this molecule in scientific literature.

In the context of intellectual property, CAS No. 2199908-39-7 has been referenced in several patent applications, highlighting its commercial potential. Pharmaceutical companies are keenly monitoring its development, as it could fill unmet medical needs in niche therapeutic areas. The compound's uniqueness also makes it a valuable tool for probing biological systems and validating new drug targets.

As the scientific community continues to explore N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)-3-(3-methylphenyl)propanamide, its applications may expand beyond traditional medicine. For instance, it could play a role in diagnostic imaging or as a molecular probe in biochemical assays. The versatility of such compounds underscores the importance of interdisciplinary collaboration in advancing biomedical research.

In summary, CAS No. 2199908-39-7 represents a fascinating example of modern chemical innovation. Its complex structure, combined with its potential therapeutic benefits, positions it as a compound of significant interest. As research progresses, N-(1-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperidin-4-yl)-3-(3-methylphenyl)propanamide may emerge as a key player in the next generation of bioactive molecules, contributing to advancements in health and science.